Cas no 380435-42-7 (ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate)

• Product Name: ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate
• CAS No: 380435-42-7
• MF: C₁₈H₁₄ClNO₃S₂
• MW: 391.891661167145
• CID: 5902869
• PubChem ID: 1189919
• Update Time: 2025-05-26

ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-chlorophenyl)-2-(thiophene-2-carboxamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4-(4-chlorophenyl)-2-[(2-thienylcarbonyl)amino]-, ethyl ester
• ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate
• F1142-4064
• Oprea1_360523
• Z30498639
• 380435-42-7
• AKOS000807496

• Inchi： 1S/C18H14ClNO3S2/c1-2-23-18(22)15-13(11-5-7-12(19)8-6-11)10-25-17(15)20-16(21)14-4-3-9-24-14/h3-10H,2H2,1H3,(H,20,21)
• InChI Key： CUADADFBWXBUGR-UHFFFAOYSA-N
• SMILES： C1(NC(C2SC=CC=2)=O)SC=C(C2=CC=C(Cl)C=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 391.0103633g/mol
• Monoisotopic Mass: 391.0103633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate

Chemical Profile of Ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate (CAS No. 380435-42-7)

Ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate, a compound with the CAS number 380435-42-7, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates multiple functional groups, including a thiophene core, an amide linkage, and a carboxylate ester, which collectively contribute to its unique chemical and biological characteristics.

The< strong>ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate molecule exhibits a high degree of complexity, which is reflected in its intricate synthesis pathway. The presence of a thiophene ring at the 2-position and another thiophene ring at the 3-position, coupled with an amide group at the 2-position, makes it a versatile scaffold for further derivatization. This structural complexity is not only a testament to the synthetic prowess of modern organic chemistry but also highlights its potential as a lead compound in drug discovery.

In recent years, there has been a growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic applications. The< strong>4-(4-chlorophenyl)- moiety introduces a chloro substituent, which is known to enhance lipophilicity and metabolic stability, making it an attractive feature for drug candidates. Additionally, the< strong>thiophene-2-amido group contributes to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical development.

The< strong>thiophene core itself is a well-studied heterocycle with applications ranging from antiviral to anticancer therapies. Its aromaticity and ability to form stable complexes with biological targets make it an ideal candidate for medicinal chemistry interventions. The incorporation of an< strong>amido group further enhances the molecule's potential by introducing hydrogen bonding capabilities, which can improve binding affinity to biological receptors.

The carboxylate ester at the 3-position of the thiophene ring adds another layer of functionality to this compound. Ester groups are known to be pharmacologically relevant due to their ability to modulate enzyme activity and receptor interactions. In particular, carboxylate esters have been shown to enhance drug delivery systems by improving solubility and facilitating cellular uptake.

Recent studies have begun to explore the pharmacological properties of derivatives similar to< strong>Ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate. For instance, researchers have investigated its potential as an inhibitor of specific enzymes implicated in inflammatory diseases. The< strong>chloro substituent on the phenyl ring has been shown to enhance binding affinity to target enzymes by increasing hydrophobic interactions. Furthermore, the< strong>amido group has been found to modulate enzyme conformation, leading to improved inhibitory effects.

In another line of research, the< strong>Ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate-like compounds have been explored for their anticancer properties. Preclinical studies have demonstrated that these molecules can induce apoptosis in cancer cell lines by disrupting mitochondrial function. The< strong>thiophene core plays a crucial role in this process by interacting with mitochondrial DNA and proteins, leading to oxidative stress and cell death.

The synthesis of< strong>Ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the< strong>amido group typically involves condensation reactions between carboxylic acids and amines under controlled conditions. The subsequent formation of the ester group is achieved through transesterification or direct esterification methods.

The presence of multiple functional groups makes this compound a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying individual substituents, researchers can gain insights into how different functional groups contribute to overall pharmacological activity. For example, replacing the< strong>chloro substituent with other halogens or alkyl groups can reveal how electronic and steric factors influence binding affinity.

The< strong>Ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate-like compounds also hold promise for developing novel drug delivery systems. Their ability to form stable complexes with cyclodextrins or other polymer matrices allows for controlled release formulations, which can improve therapeutic efficacy while minimizing side effects.

In conclusion, Ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate (CAS No. 380435-42-7) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further development in drug discovery programs targeting various diseases. As research continues to uncover new therapeutic applications for thiophene-based compounds, Ethyl 4-(4-chlorophenyl)-2-(thiophene-2-amido)thiophene-3-carboxylate is poised to play a pivotal role in shaping future treatments.